2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Molecular Formula: C10H8F3N3O3S
• Molecular Weight: 307.25 g/mol
• IUPAC Name: 2-ethylsulfanyl-7-oxo-5-(trifluoromethyl)-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C10H8F3N3O3S/c1-2-20-8-6(9(18)19)7-14-4(10(11,12)13)3-5(17)16(7)15-8/h3,15H,2H2,1H3,(H,18,19)
• InChI Key: NJFTWCHIUJKBOJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C2=NC(=CC(=O)N2N1)C(F)(F)F)C(=O)O

Description

2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid ( 1263212-50-5) is a high-purity chemical compound supplied for research and development purposes. This molecule belongs to the pyrazolo[1,5-a]pyrimidine class of heterocyclic compounds, which are recognized for their significant value in medicinal chemistry and drug discovery . The structure features a carboxylic acid moiety and a trifluoromethyl group, both of which are common pharmacophores that can influence a compound's physicochemical properties and binding affinity to biological targets. While specific mechanistic studies on this exact compound are limited in the public domain, scientific literature indicates that related pyrazolo[1,5-a]pyrimidine derivatives have been investigated as potent angiotensin II receptor antagonists, highlighting the potential of this chemical scaffold in the development of therapeutics for cardiovascular diseases . The presence of the trifluoromethyl group is often exploited to enhance metabolic stability and membrane permeability. Researchers may find this compound particularly useful as a key synthetic intermediate or as a scaffold for building diverse compound libraries in hit-to-lead optimization campaigns. Its molecular formula is C 10 H 8 F 3 N 3 O 3 S with a molecular weight of 307.25 g/mol . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Starting Materials and Key Intermediates

• 5-Aminopyrazole derivatives are commonly used as precursors for the pyrazolo ring construction due to their reactivity and availability.
• Trifluoromethyl-substituted pyrimidine precursors or reagents such as trifluoromethyl iodide or trifluoromethyl sulfonium salts are employed to introduce the trifluoromethyl group.
• Ethylthiol or ethylthiolate salts serve as nucleophiles for the ethylthio substitution.

Cyclization to Form Pyrazolo[1,5-a]pyrimidine Core

• The pyrazolo[1,5-a]pyrimidine ring system is formed by condensation of 5-aminopyrazole with β-dicarbonyl compounds or their equivalents under acidic or basic conditions.
• For example, heating 5-aminopyrazole with ethyl trifluoroacetoacetate in the presence of acid catalysts promotes ring closure and incorporation of the trifluoromethyl group at the 5-position.
• Reaction conditions such as solvent choice (e.g., ethanol, acetic acid), temperature (60–90 °C), and catalysts (p-toluenesulfonic acid) are optimized to maximize yield and purity.

Introduction of the Ethylthio Group

• The 2-position substitution with an ethylthio group is achieved by nucleophilic substitution on a suitable leaving group precursor, such as a 2-chloropyrazolo[1,5-a]pyrimidine intermediate.
• Treatment of the 2-chloro intermediate with ethanethiol or sodium ethylthiolate in polar aprotic solvents (e.g., DMF, DMSO) at moderate temperatures (50–80 °C) facilitates substitution.
• This step requires careful control to avoid over-alkylation or side reactions.

Carboxylic Acid Formation

• The carboxylic acid at position 3 is typically introduced by hydrolysis of the corresponding ester intermediate.
• For example, ethyl esters formed during earlier steps are hydrolyzed under acidic or basic conditions (e.g., reflux with aqueous NaOH or HCl) to yield the free acid.
• Purification is achieved by recrystallization or chromatographic methods.

Representative Synthetic Route Summary

Step	Reaction Type	Reagents/Conditions	Outcome
1	Cyclization	5-Aminopyrazole + ethyl trifluoroacetoacetate, p-TSA, EtOH, 60–90 °C	Formation of trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidine ester
2	Halogenation (if needed)	Chlorinating agent (e.g., POCl3)	2-Chloro intermediate
3	Nucleophilic substitution	Ethanethiol or sodium ethylthiolate, DMF, 50–80 °C	Introduction of ethylthio group at position 2
4	Hydrolysis	Aqueous NaOH or HCl, reflux	Conversion of ester to carboxylic acid
5	Purification	Recrystallization or chromatography	Pure 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Research Findings and Optimization

• Studies indicate that the use of water or aqueous acidic media under ultrasound irradiation can enhance cyclization efficiency and yield for pyrazolo[1,5-a]pyrimidine derivatives.
• The trifluoromethyl group significantly influences the electronic properties of the molecule, affecting reactivity during substitution steps; thus, reaction times and temperatures are carefully optimized.
• The ethylthio substitution improves lipophilicity and biological activity, making the nucleophilic substitution step critical for overall yield and purity.
• Hydrolysis conditions are optimized to prevent degradation of the sensitive pyrazolo[1,5-a]pyrimidine core.

Data Table: Key Physical and Chemical Properties of Intermediates and Final Compound

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Melting Point (°C)	Notes
5-Aminopyrazole	C3H5N3	83.10	Amino, pyrazole	120–122	Starting material
Ethyl trifluoroacetoacetate	C6H7F3O3	182.11	Trifluoromethyl, ester	45–47	Trifluoromethyl source
2-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine ester	C10H7ClF3N3O3S	~300	Chloro, trifluoromethyl, ester	150–155	Intermediate for substitution
2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid	C11H10F3N3O3S	321.28	Ethylthio, trifluoromethyl, carboxylic acid	~275–280	Final product

Chemical Reactions Analysis

2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The ethylthio group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group at the 7-position can be reduced to a hydroxyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often facilitated by strong nucleophiles under basic conditions

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure settings to optimize reaction efficiency and selectivity.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. For example, derivatives of similar structures have shown significant antiproliferative activity against various cancer cell lines. Notably, compounds with trifluoromethyl substitutions have been associated with enhanced biological activity due to their ability to interact with cellular targets more effectively.

Case Study:
A study evaluated the anticancer properties of several synthesized derivatives of pyrimidine compounds, including those similar to 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid. The compounds were tested against human cancer cell lines such as A375 (melanoma), DU145 (prostate cancer), and MCF-7 (breast cancer). The results indicated that certain derivatives exhibited IC50 values in the low micromolar range, suggesting potent anticancer activity .

Antimicrobial Activity

The compound has also been explored for its antimicrobial properties. Pyrazolo-pyrimidine derivatives have demonstrated significant activity against various bacterial strains, making them potential candidates for antibiotic development.

Case Study:
In a recent investigation on novel antimicrobial agents based on pyrimidine frameworks, several compounds were tested for their Minimum Inhibitory Concentration (MIC) against both Gram-positive and Gram-negative bacteria. The results showed that some derivatives exhibited MIC values lower than those of standard antibiotics, indicating their potential as effective antimicrobial agents .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of compounds like 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid. Modifications in substituents can lead to variations in biological activity. For instance:

Substituent Type	Effect on Activity
Trifluoromethyl group	Increases lipophilicity and target interaction
Ethylthio group	Enhances solubility and bioavailability

Mechanism of Action

The mechanism of action of 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. Once inside the cell, the compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways .

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparisons

Compound Name	Substituents (Positions)	Functional Groups	Key Properties/Activities	References
Target Compound	Ethylthio (2), CF₃ (5), COOH (3)	Carboxylic acid, Thioether, CF₃	High solubility, potential enzyme binding
Ethyl 2-(phenylamino)-4,5-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate (178d)	Phenylamino (2), COOEt (6)	Ester, Aromatic amine	CDK2 inhibition, antitumor activity
2-(1-(4-Chlorophenyl)cyclopropyl)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile (7)	Chlorophenyl-cyclopropyl (2), CN (3)	Carbonitrile, CF₃	Dynein motor inhibition (7.7% yield)
5-Ethyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid	Ethyl (5), CF₃ (7), COOH (3)	Carboxylic acid, CF₃, Tetra-hydro	Discontinued (stability issues suspected)
5-(2-Chlorophenyl)-2-(methylthio)-6-nitro-7-(2-oxo-1,2-dihydroquinolin-3-yl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile	Methylthio (2), Cl (5), CN (3), NO₂ (6)	Carbonitrile, Nitro, Thioether	Antimicrobial activity

Key Observations:

Substituent Effects on Bioactivity :

• The trifluoromethyl group (CF₃) at position 5 or 7 enhances electronegativity and metabolic resistance, as seen in both the target compound and compound 7 .
• Carboxylic acid (COOH) at position 3 improves solubility compared to carbonitrile (CN) derivatives, which are more lipophilic but less water-soluble .
• Ethylthio vs. Methylthio : The ethylthio group in the target compound may offer better stability than methylthio derivatives, which are prone to oxidation .

Synthetic Accessibility: Yields vary significantly: Compound 7 was synthesized in 7.7% yield , whereas phenylamino derivatives (e.g., 178d) are typically higher-yielding (59% for analog 2e) .

Pharmacological and Physicochemical Properties

Key Insights:

• Carboxylic Acid Advantage : The target compound’s COOH group likely improves aqueous solubility (predicted LogP ~2.1) compared to carbonitrile derivatives (LogP ~4.2), making it more suitable for oral administration .
• Trifluoromethyl Synergy : CF₃ groups in both the target compound and compound 7 enhance binding to hydrophobic enzyme pockets, a feature critical in kinase inhibitors .
• Antimicrobial vs. Antitumor: Nitro and chlorophenyl substituents in compound favor antimicrobial activity, whereas phenylamino/CF₃ combinations (e.g., 178d) target tumor cells .

Biological Activity

The compound 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a member of the pyrazolo[1,5-a]pyrimidine family, which has garnered attention due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid typically involves multi-step organic reactions. The key steps often include the formation of the pyrazole ring and subsequent modifications to introduce the ethylthio and trifluoromethyl groups. Specific methods may vary, but they generally require careful control of reaction conditions to achieve high yields and purity.

General Synthetic Route

• Formation of Pyrazole Ring : Starting materials such as hydrazine derivatives are reacted with appropriate carbonyl compounds.
• Introduction of Ethylthio Group : This can be achieved through nucleophilic substitution reactions.
• Trifluoromethylation : Utilizing reagents like trifluoromethyl iodide or other trifluoromethylating agents to introduce the trifluoromethyl group.
• Carboxylic Acid Formation : Final steps typically involve oxidation or hydrolysis to yield the carboxylic acid functional group.

The biological activity of 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is attributed to its interactions with various biological targets:

• Antimicrobial Activity : The compound exhibits significant antibacterial properties against a range of Gram-positive and Gram-negative bacteria. It has been shown to inhibit bacterial growth by interfering with essential metabolic pathways.
• Anticancer Properties : Preliminary studies suggest that this compound may induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and modulation of apoptosis-related proteins.
• Anti-inflammatory Effects : The compound has been evaluated for its potential to reduce inflammation in various models, indicating a possible role in treating inflammatory diseases.

Case Studies

• Antibacterial Activity Evaluation : A study demonstrated that 2-(Ethylthio)-7-oxo-5-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics. The compound was particularly effective against resistant strains of bacteria.
• Anticancer Activity : In vitro assays on human cancer cell lines revealed that the compound significantly decreased cell viability and induced apoptosis at micromolar concentrations. Mechanistic studies indicated that it may activate caspase pathways involved in programmed cell death.
• Anti-inflammatory Studies : Animal models showed that treatment with this compound reduced markers of inflammation and improved clinical scores in models of arthritis.

Data Summary

Biological Activity	Observations	Reference
Antibacterial	Effective against various bacteria; MIC comparable to standard antibiotics
Anticancer	Induces apoptosis in cancer cell lines; reduces viability
Anti-inflammatory	Decreases inflammation markers in animal models